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Compound of Interest

Compound Name: 5-Quinolinylboronic acid

Cat. No.: B1239883

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 5-Quinolinylboronic acid. The information is curated for researchers, scientists,
and professionals in drug development who utilize this compound in advanced organic
synthesis. This document presents quantitative data in a structured format, details relevant
experimental methodologies, and visualizes a key synthetic application.

Core Physical and Chemical Properties

5-Quinolinylboronic acid is a versatile building block in organic chemistry, particularly valued
for its role in the formation of carbon-carbon and carbon-heteroatom bonds. A thorough
understanding of its physical properties is essential for its effective application in synthesis,
particularly in Suzuki-Miyaura cross-coupling reactions.[1]

Data Presentation: Physical Property Profile

The physical and chemical characteristics of 5-Quinolinylboronic acid are summarized in the
table below. These values are critical for predicting its behavior in various solvents and reaction
conditions.
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Property Value
Molecular Formula CoHsBNO:2
Molecular Weight 172.98 g/mol [2][3]

White to light yellow or brown crystalline
Appearance
powder[4]

Melting Point Approximately 201-203 °C[4]

Soluble in organic solvents such as Dimethyl
Solubility Sulfoxide (DMSO) and Dimethylformamide
(DMF); insoluble in water.[4]

pKa Predicted value is approximately 7.46 + 0.30

Experimental Protocols

Accurate determination of the physical properties of 5-Quinolinylboronic acid relies on
standardized experimental techniques. The following protocols outline the general
methodologies for measuring key physical constants of solid organic compounds.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.[5][6]

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature
range.[5][6][7][8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[5]

Capillary tubes[5][7][8]

Thermometer[5][7][8]

Sample of 5-Quinolinylboronic acid
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Procedure:

A small, finely powdered sample of 5-Quinolinylboronic acid is packed into a capillary tube
to a depth of 2-3 mm.[7][8]

e The capillary tube is placed in the heating block of the melting point apparatus.[5]

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure
thermal equilibrium.[5]

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.[6]

o For accurate results, an initial rapid determination can be performed to find an approximate
melting point, followed by a slower, more precise measurement.[5]

Solubility Determination

Understanding the solubility of 5-Quinolinylboronic acid in various solvents is critical for
designing reaction conditions and purification procedures. A common method for determining
solubility is the dynamic (or synthetic) method.[9]

Principle: This method involves visually or instrumentally observing the temperature at which a
solid completely dissolves in a solvent at a known concentration.[9]

Apparatus:

Jacketed glass vessel with a temperature controller[9]

Magnetic stirrer and stir bar[9]

Calibrated thermometer or temperature probe[9]

Analytical balance[9]
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 Light source and detector (for instrumental detection)[9]
Procedure:

o A precisely weighed amount of 5-Quinolinylboronic acid and a specific volume of the
chosen solvent are added to the glass vessel.[9]

e The mixture is stirred vigorously to ensure good mixing.
e The temperature is slowly increased at a constant rate.[9]

e The sample is observed, and the temperature at which the last solid particles disappear is
recorded as the solubility temperature for that concentration.[9]

» This process can be repeated with different concentrations to construct a solubility curve.

pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of a compound. For boronic
acids, this is an important parameter as it influences their reactivity. Potentiometric titration is a
widely used method for pKa determination.[10][11][12]

Principle: A solution of the compound is titrated with a standard solution of a strong base (or
acid), and the pH of the solution is measured as a function of the volume of titrant added. The
pKa is the pH at which the acid is half-neutralized.[12]

Apparatus:

e pH meter with a combination electrode[11][12]

e Burette

 Stir plate and stir bar

o Beaker

» Standardized solutions of a strong acid (e.g., HCI) and a strong base (e.g., NaOH)[11]

Procedure:
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» Aknown concentration of 5-Quinolinylboronic acid is dissolved in a suitable solvent, often
a mixture of water and an organic solvent to ensure solubility.

e The solution is placed in a beaker with a stir bar, and the pH electrode is immersed in the
solution.

e The solution is titrated with a standardized solution of NaOH, added in small, precise
increments from a burette.[11]

o After each addition of titrant, the solution is allowed to equilibrate, and the pH is recorded.
» Atitration curve is generated by plotting the pH versus the volume of titrant added.

e The pKa is determined from the midpoint of the buffer region of the titration curve, which
corresponds to the inflection point.[12]

Key Synthetic Application and Workflow

5-Quinolinylboronic acid is a key reactant in the Suzuki-Miyaura cross-coupling reaction, a
powerful method for the synthesis of biaryl compounds.[13][14][15][16] The following diagram
illustrates the catalytic cycle of this reaction.

Catalyst
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 5-
Quinolinylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239883#physical-properties-of-5-quinolinylboronic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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